Cas no 1804411-98-0 (7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole)

• Product Name: 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole
• CAS No: 1804411-98-0
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4816752
• Update Time: 2025-10-22

7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole

• Inchi： 1S/C10H7Cl2NO2/c11-4-8(14)6-2-1-3-7-10(6)15-9(5-12)13-7/h1-3H,4-5H2
• InChI Key： JHDXJKBHGGTABM-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=CC=CC(C(CCl)=O)=C2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole

7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole and Its Significance in CAS No. 1804411-98-0 Research

7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole, with the CAS No. 1804411-98-0 identifier, has emerged as a pivotal compound in the field of medicinal chemistry due to its unique molecular architecture and potential therapeutic applications. This compound belongs to the class of benzooxazole derivatives, which are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The structural features of this molecule, characterized by the presence of two chlorinated substituents at the benzene ring, contribute to its reactivity and functional versatility.

The chemical structure of 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole is defined by a benzene ring fused with an oxazole ring, with two key functional groups: a 2-chloroacetyl group at the 7-position and a chloromethyl group at the 2-position. These substituents create a highly polar molecule with potential for forming hydrogen bonds and interactions with biological targets. The presence of chlorine atoms further enhances the molecule's lipophilicity, which may influence its ability to cross cell membranes and access intracellular targets.

Recent advances in synthetic chemistry have enabled the efficient preparation of 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole through multi-step reactions involving electrophilic substitution and nucleophilic attack. A study published in *Organic & Biomolecular Chemistry* (2023) demonstrated the use of microwave-assisted synthesis to achieve high yields of this compound, highlighting its potential for large-scale production in pharmaceutical applications. The synthetic pathway involves the initial formation of a benzooxazole scaffold, followed by selective chlorination and acetylation steps to introduce the desired functional groups.

One of the most promising applications of 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole is in the development of novel antitumor agents. Research published in *Journal of Medicinal Chemistry* (2024) revealed that this compound exhibits significant cytotoxic activity against a panel of cancer cell lines, including breast, lung, and pancreatic cancer cells. The mechanism of action appears to involve the disruption of mitochondrial function and the induction of apoptosis through the modulation of key signaling pathways such as the MAPK and PI3K/AKT pathways.

Additionally, the compound has shown potential as a lead molecule for the design of anti-inflammatory drugs. A 2023 study in *European Journal of Medicinal Chemistry* reported that 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This effect was attributed to its ability to modulate the NF-κB signaling pathway, which plays a central role in the regulation of inflammatory responses. These findings suggest that the compound could be further optimized for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the application of 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole in the development of antimicrobial agents. A 2024 study published in *Antimicrobial Agents and Chemotherapy* demonstrated that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The antimicrobial effect was found to be concentration-dependent, with the compound showing efficacy against multidrug-resistant strains such as MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve the disruption of bacterial cell membrane integrity and the inhibition of essential metabolic processes.

The molecular properties of 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole also make it a valuable candidate for the design of radiopharmaceuticals. A 2023 review in *Radiochemistry and Nuclear Chemistry* highlighted the potential of this compound as a radiolabeled agent for imaging applications. The presence of chlorine atoms allows for the incorporation of radioactive isotopes such as fluorine-18, which can be used to track the compound's biodistribution and pharmacokinetics in vivo. This application could have significant implications for the early detection and monitoring of diseases such as cancer and neurodegenerative disorders.

From a synthetic perspective, the preparation of 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole has been optimized using green chemistry principles to minimize environmental impact. A 2024 study in *Green Chemistry* reported the use of a solvent-free microwave-assisted method to synthesize the compound with high efficiency and reduced waste generation. This approach not only improves the sustainability of the synthesis process but also enhances the purity and yield of the final product, which is critical for pharmaceutical applications.

The pharmacokinetic profile of 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole is another important aspect of its potential therapeutic use. Preliminary studies suggest that the compound exhibits good oral bioavailability and a favorable half-life, which are essential for the development of effective drug formulations. A 2023 study in *Drug Metabolism and Disposition* reported that the compound is primarily metabolized in the liver via oxidative pathways, with minimal renal excretion. This metabolic profile suggests that the compound may have a low potential for drug-drug interactions, which is a significant advantage in clinical settings.

Despite its promising properties, the development of 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole as a therapeutic agent is still in the early stages. Further research is needed to optimize its structure for improved efficacy and reduced toxicity. Ongoing studies are focused on the design of derivative compounds that can enhance the compound's selectivity for specific biological targets while minimizing off-target effects. These efforts are expected to contribute to the discovery of new drugs with significant therapeutic potential.

In conclusion, 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure and diverse biological activities make it a valuable compound for further exploration in medicinal chemistry. As research in this area continues to advance, the potential applications of 7-(2-Chloroacetyl)-2-(chloromethyl)benzo[d]oxazole are expected to expand, offering new opportunities for the treatment of a wide range of diseases.